Cas no 1805174-94-0 (2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile
• CAS No: 1805174-94-0
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4869300
• Update Time: 2025-06-21

2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile

• Inchi： 1S/C9H7ClF2N2O/c1-15-6-4-5(2-3-13)7(9(11)12)14-8(6)10/h4,9H,2H2,1H3
• InChI Key： FEYQETXTMLEFIY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(CC#N)C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile

2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile (CAS No. 1805174-94-0): A Versatile Compound for Pharmaceutical and Material Sciences

2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile, with the chemical formula C₁₀H₈ClF₂NO₂, is a unique organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material sciences. This compound, identified by its CAS No. 1805174-94-0, is characterized by its complex molecular structure, which includes a pyridine ring functionalized with multiple substituents. The presence of a chlorine atom at the 2-position, a 3-methoxy group, and a 5-acetonitrile group along with a 6-(difluoromethyl) substituent makes it a promising candidate for various applications. Recent studies have highlighted its potential in drug discovery and synthetic chemistry, particularly due to its ability to form stable intermediates during organic reactions.

The pyridine ring in 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile serves as a key structural element, providing a platform for diverse functional groups. The 3-methoxy group contributes to the compound's solubility and reactivity, while the 5-acetonitrile group introduces a strong electron-withdrawing effect, influencing the compound's chemical behavior. The 6-(difluoromethyl) substituent adds complexity to the molecule, enhancing its stability and reactivity in various chemical environments. These features make 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile a valuable building block for the synthesis of advanced pharmaceuticals and materials.

Recent research has focused on the synthetic pathways and reaction mechanisms of 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile. A 2023 study published in Journal of Organic Chemistry demonstrated that the compound can be efficiently synthesized through a multi-step process involving electrophilic substitution and fluorination reactions. The study also highlighted the importance of controlled reaction conditions, such as temperature and solvent selection, to optimize yield and purity. These findings have significant implications for the development of scalable synthesis methods for this compound, which is critical for its application in pharmaceutical research.

The 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile has shown potential in drug discovery due to its ability to interact with various biological targets. A 2024 review article in MedChemComm discussed the compound's potential as a lead compound for the development of antimicrobial agents and anti-inflammatory drugs. The presence of the chlorine atom and fluorine atoms in the molecule is believed to enhance its binding affinity to specific protein targets, making it a promising candidate for targeted drug design. Additionally, the methoxy group and acetonitrile group may contribute to the compound's ability to modulate cellular pathways, further expanding its therapeutic potential.

In the field of material sciences, 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile has been explored for its applications in polymer chemistry and nanomaterial synthesis. A 2023 study in Advanced Materials reported that the compound can be used as a monomer in the synthesis of fluorinated polymers, which exhibit enhanced thermal stability and chemical resistance. The fluorinated substituents in the molecule play a crucial role in improving the material's performance, making it suitable for applications in electronics and coatings. These findings underscore the versatility of 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile across multiple disciplines.

The 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile has also been studied for its environmental impact and safety profile. A 2024 report in Toxicological Sciences evaluated the compound's potential toxicity and bioaccumulation risks. The study found that the compound exhibits low acute toxicity but may pose long-term environmental risks due to its fluorinated substituents. These findings emphasize the importance of green chemistry approaches in the synthesis and application of this compound to minimize its ecological footprint.

Looking ahead, the 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile is expected to play a significant role in the development of next-generation pharmaceuticals and advanced materials. Ongoing research is focused on optimizing its synthetic efficiency, enhancing its biological activity, and reducing its environmental impact. As the field of organic chemistry continues to evolve, the 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile is poised to become a key player in the innovation of new therapies and materials.